Estra-1,3,5(10),6-tetraene-3,17-diol, 1,2-dimethyl-, (17beta)-
Estra-1,3,5(10),6-tetraene-3,17-diol, 1,2-dimethyl-, (17beta)-
Brand Name:
Vulcanchem
CAS No.:
1818-13-9
VCID:
VC0156660
InChI:
InChI=1S/C20H26O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h4-5,10,14-16,18,21-22H,6-9H2,1-3H3/t14-,15+,16+,18+,20+/m1/s1
SMILES:
CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4O)C)O
Molecular Formula:
C20H26O2
Molecular Weight:
298.4 g/mol
Estra-1,3,5(10),6-tetraene-3,17-diol, 1,2-dimethyl-, (17beta)-
CAS No.: 1818-13-9
Main Products
VCID: VC0156660
Molecular Formula: C20H26O2
Molecular Weight: 298.4 g/mol
| CAS No. | 1818-13-9 |
|---|---|
| Product Name | Estra-1,3,5(10),6-tetraene-3,17-diol, 1,2-dimethyl-, (17beta)- |
| Molecular Formula | C20H26O2 |
| Molecular Weight | 298.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-1,2,13-trimethyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C20H26O2/c1-11-12(2)19-13(10-17(11)21)4-5-14-15(19)8-9-20(3)16(14)6-7-18(20)22/h4-5,10,14-16,18,21-22H,6-9H2,1-3H3/t14-,15+,16+,18+,20+/m1/s1 |
| Standard InChIKey | HOMVDMWYAAUBDI-MHUJFGSKSA-N |
| Isomeric SMILES | CC1=C(C=C2C=C[C@@H]3[C@@H](C2=C1C)CC[C@]4([C@H]3CC[C@@H]4O)C)O |
| SMILES | CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4O)C)O |
| Canonical SMILES | CC1=C(C=C2C=CC3C(C2=C1C)CCC4(C3CCC4O)C)O |
| Synonyms | 1,2-Dimethylestra-1,3,5(10),6-tetrene-3,17β-diol |
| PubChem Compound | 22295926 |
| Last Modified | Nov 11 2021 |
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